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Compound of Interest

Compound Name: 3-Methoxybenzylzinc chloride
CAS No.: 312693-16-6
Cat. No.: B1588216
Get Quote
. J

Part 1: Executive Technical Summary

3-Methoxybenzylzinc chloride (CAS: 312693-16-6) is a specialized organozinc reagent used
primarily in Negishi cross-coupling reactions for the synthesis of biaryl motifs in pharmaceutical
intermediates. Unlike Grignard reagents, organozincs offer higher functional group tolerance
but present unique handling challenges due to their sensitivity to moisture and air.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate, providing a
mechanistic understanding of the reagent's hazards and a field-validated protocol for its
manipulation under inert atmospheres.

Part 2: Chemical Identity & Physicochemical Profile

The following data characterizes the standard commercial formulation (0.5 M solution in THF).
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Parameter Specification Notes

Chemical Name 3-Methoxybenzylzinc chloride

CAS Number 312693-16-6

Molecular Formula CsHoClOZn

Molecular Weight 222.00 g/mol

Appearance Clear to slightly cloudy liquid Gray pre.cipitate indicates zn®
aggregation

Solvent Matrix Tetrahydrofuran (THF) Stabilized with BHT (usually)

Density 0.96 g/mL (at 25 °C)

Flash Point -17 °C (1.4 °F) Driven by THF solvent

Boiling Point 66 °C (THF)

Water Solubility Reacts violently Hydrolysis releases HCl and

Zn(OH)2

Part 3: Hazard Architecture & Mechanistic

Toxicology
The "Dual-Threat" Hazard Profile

This reagent combines the flammability of an ether solvent with the water-reactivity of an
organometallic species.

» Hydrolytic Corrosivity (The Hidden Burn): Upon contact with moisture (skin, mucous
membranes), the Zn-C bond cleaves.

o Mechanism:[1][2]

o Result: Immediate thermal injury from the exotherm, followed by chemical burns from
generated Hydrochloric Acid (HCI).
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» Peroxide Formation (The Time Bomb): The THF solvent can form explosive organic
peroxides upon prolonged exposure to air.

o Control: Test for peroxides every 3 months using quantofix sticks; discard if >100 ppm.

e Carcinogenicity Warning (H351): Classified as "Suspected of causing cancer.” This
classification often stems from the 3-methoxybenzyl chloride precursor (an alkylating agent)
or the THF solvent (confirmed animal carcinogen). Treat all aerosols as potential DNA-
alkylating hazards.

GHS Classification Matrix

Hazard Class Category H-Code Statement

H225: Highly flammable liquid

Flammable Liquid Cat2
and vapor.

H314: Causes severe skin

Skin Corr./lrrit. Cat 1B
burns and eye damage.[3][4]
Acute Toxicity Cat4 H302: Harmful if swallowed.
H335: May cause respiratory
STOT - SE Cat3 S
irritation (THF vapor).
) o H351: Suspected of causing
Carcinogenicity Cat 2

cancer.

Part 4: Engineering Controls & PPE (The Barrier
Concept)

Do not rely solely on PPE.[4] The primary barrier must be engineering controls.
e Primary Containment:Glovebox (Nitrogen/Argon atmosphere) is the gold standard.

e Secondary Containment:Schlenk Line (Double manifold: Vacuum/Inert Gas) if a glovebox is
unavailable.

e Glove Selection (Critical):
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o Standard Nitrile:Insufficient for prolonged contact with THF (Breakthrough < 5 mins).

o Recommendation: Use Silver Shield (Laminate) gloves or double-gloved Nitrile (change
immediately upon splash).

o Eye Protection: Chemical splash goggles + Face shield. Standard safety glasses are
inadequate for pressurized cannula transfers.

Part 5: Operational Protocol — Safe Transfer &

Handling
The "Positive Pressure" Cannula Transfer

Why this method? Pouring organozincs introduces moisture, deactivating the reagent
(protonolysis) and creating fire risks. Cannula transfer maintains a closed, inert system.

Step-by-Step Workflow

e Preparation:
o Flame-dry the receiving flask and purge with Argon (3x cycles).
o Secure the reagent bottle with a clamp; do not hold it by hand.
e Pressure Equalization:
o Insert an inert gas line (Argon) into the reagent bottle septum to create positive pressure.
o Insert a vent needle into the receiving flask septum.[5][6]
e The Transfer:

o Insert a double-tipped stainless steel needle (16-18 gauge) into the reagent bottle,
submerged in the liquid.

o Push the other end through the receiving flask septum.

o Mechanism:[1][2] The pressure differential (

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://riekemetals.com/downloads/guidezn.pdf
https://riekemetals.com/downloads/RiekeZincGuide.pdf
https://www.vulcanchem.com/product/vc14028097
https://www.slideshare.net/slideshow/organozinc-reagent/235266658
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) drives the liquid flow.

¢ Termination:

o Pull the cannula tip out of the liquid in the source bottle but keep it inside the bottle to
drain.

o Remove the cannula from the receiving flask first, then the source.

Visualization: Inert Atmosphere Transfer Logic
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CRITICAL CHECK:
Is Source Pressure > Dest Pressure?

Click to download full resolution via product page

Caption: Figure 1. Logic flow for positive-pressure cannula transfer. Ensuring source pressure
exceeds receiver pressure prevents backflow and air contamination.

Part 6: Emergency Response Architecture
Fire Suppression (Class B/D Hybrid)

e Do NOT use: Water, Water Jet, or Halon (reacts with Zn).
e Primary Agent: Dry Chemical (ABC Powder) or Carbon Dioxide (COz3) for solvent fires.

o Metal Involvement: If the solvent burns off and solid Zinc metal ignites, use Class D (Met-L-
X) or dry sand.

Spill Neutralization Protocol
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Context: A 50mL spill in a fume hood.
« |solate: Close hood sash immediately. Evacuate if spill is outside the hood.
o Smother: Cover spill with Vermiculite or dry sand to suppress vapor and absorb liquid.

e Quench (The "Step-Down" Method):

[e]

Do not add water directly.

o

Add Isopropanol (IPA) or tert-Butanol to the absorbed material to slowly protonate the
organozinc.

Reaction:

(¢]

(Slower exotherm).

[¢]

Once gas evolution ceases, add water, then dilute HCI.

Visualization: Spill Decision Matrix
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Caption: Figure 2. Decision matrix for organozinc spill response. Prioritizes containment and
gradual quenching to manage exothermic risks.

Part 7: Storage & Stability
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Temperature: Store at 2-8 °C.

Headspace: Must be kept under Argon/Nitrogen.[6] Re-seal with Parafilm and electrical tape
after use.

Precipitation: If a white solid forms (ZnClz or Zn(OH)2), the reagent may have hydrolyzed.
Titration: Before critical reactions, titrate using the lodine Method [1].

o Protocol: Aliquot reagent into I12/THF solution.[7] The disappearance of the brown color
indicates the endpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methoxy-benzylzinc chloride () for sale [vulcanchem.com]
2. ORGANOZINC REAGENT | PPTX [slideshare.net]

3. fishersci.com [fishersci.com]

4. echemi.com [echemi.com]

5. riekemetals.com [riekemetals.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://riekemetals.com/downloads/RiekeZincGuide.pdf
http://orgsyn.org/Content/pdfs/procedures/v89p0283.pdf
http://orgsyn.org/Content/pdfs/procedures/v89p0283.pdf
https://www.benchchem.com/product/b1588216/docs?utm_src=pdf-body#technical-guide-safe-handling-and-msds-architecture-for-3-methoxybenzylzinc-chloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/498793
https://www.fishersci.com/store/msds?partNumber=AAB2357118&productDescription=3-METHOXYBNZOYL+CLRIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1588216?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc14028097
https://www.slideshare.net/slideshow/organozinc-reagent/235266658
https://www.fishersci.com/store/msds?partNumber=AAB2357118&productDescription=3-METHOXYBNZOYL+CLRIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-methoxybenzoyl-chloride-pd180521134157.html
https://riekemetals.com/downloads/guidezn.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

6. riekemetals.com [riekemetals.com]

7. orgsyn.org [orgsyn.org]

8. 3-Methoxybenzylzinc chloride 0.5M tetrahydrofuran 312693-16-6 [sigmaaldrich.com]

e To cite this document: BenchChem. [Technical Guide: Safe Handling and MSDS Architecture
for 3-Methoxybenzylzinc Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588216/docs#technical-guide-safe-handling-and-
msds-architecture-for-3-methoxybenzylzinc-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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